Cas no 540761-18-0 (2-(4-chloro-2-{(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidenemethyl}phenoxy)acetic acid)

2-(4-chloro-2-{(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidenemethyl}phenoxy)acetic acid structure

540761-18-0 structure

Product name:2-(4-chloro-2-{(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidenemethyl}phenoxy)acetic acid

CAS No:540761-18-0

MF:C₁₉H₁₅ClN₂O₄

MW:370.786403894424

CID:5915260

PubChem ID:5812310

2-(4-chloro-2-{(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidenemethyl}phenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

- (Z)-2-(4-chloro-2-((3-methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)methyl)phenoxy)acetic acid
- Acetic acid, 2-[4-chloro-2-[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-ylidene)methyl]phenoxy]-
- AKOS002235064
- 540761-18-0
- (Z)-2-(4-chloro-2-((3-methyl-5-oxo-1-phenyl-1H-pyrazol-4(5H)-ylidene)methyl)phenoxy)acetic acid
- F1277-0109
- 2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid
- 2-(4-chloro-2-{(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidenemethyl}phenoxy)acetic acid
- Inchi： 1S/C19H15ClN2O4/c1-12-16(19(25)22(21-12)15-5-3-2-4-6-15)10-13-9-14(20)7-8-17(13)26-11-18(23)24/h2-10H,11H2,1H3,(H,23,24)
- InChI Key： OHXNKCCCGFXBBU-UHFFFAOYSA-N
- SMILES： C(O)(=O)COC1=CC=C(Cl)C=C1C=C1C(=O)N(C2=CC=CC=C2)N=C1C

Computed Properties

Exact Mass: 370.0720347g/mol
Monoisotopic Mass: 370.0720347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 613
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.2Å²
XLogP3: 3.6

Experimental Properties

Density: 1.34±0.1 g/cm3(Predicted)
Boiling Point: 558.2±60.0 °C(Predicted)
pka: 3.01±0.10(Predicted)

2-(4-chloro-2-{(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidenemethyl}phenoxy)acetic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1277-0109-10μmol	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1277-0109-20mg	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	20mg	$99.0	2023-05-17
Life Chemicals	F1277-0109-30mg	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	30mg	$119.0	2023-05-17
Life Chemicals	F1277-0109-4mg	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1277-0109-10mg	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	10mg	$79.0	2023-05-17
Life Chemicals	F1277-0109-2μmol	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1277-0109-1mg	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1277-0109-20μmol	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1277-0109-15mg	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	15mg	$89.0	2023-05-17
Life Chemicals	F1277-0109-5mg	2-(4-chloro-2-{[(4Z)-3-methyl-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazol-4-ylidene]methyl}phenoxy)acetic acid	540761-18-0	90%+	5mg	$69.0	2023-05-17